Cas no 35210-50-5 (Cyclohexanone,2,6-bis[3-(4-azidophenyl)-2-propen-1-ylidene]-4-methyl-)

• Product Name: Cyclohexanone,2,6-bis[3-(4-azidophenyl)-2-propen-1-ylidene]-4-methyl-
• CAS No: 35210-50-5
• MF: C₂₅H₂₂N₆O
• MW: 422.481784343719
• CID: 308806
• PubChem ID: 15375188
• Update Time: 2025-04-19

Cyclohexanone,2,6-bis[3-(4-azidophenyl)-2-propen-1-ylidene]-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone,2,6-bis[3-(4-azidophenyl)-2-propen-1-ylidene]-4-methyl-
• (2Z,6E)-2,6-bis[(2E)-3-(4-azidophenyl)prop-2-en-1-ylidene]-4-methylcyclohexanone
• 2,6-Bis(3-(4-azidophenyl)-2-propenylidene)-4-methylcyclohexan-1-one
• SCHEMBL13886823
• 2,6-BIS[3-(4-AZIDOPHENYL)-2-PROPENYLIDENE]-4-METHYLCYCLOHEXAN-1-ONE
• EINECS 252-443-6
• 35210-50-5

• Inchi： 1S/C25H22N6O/c1-18-16-21(6-2-4-19-8-12-23(13-9-19)28-30-26)25(32)22(17-18)7-3-5-20-10-14-24(15-11-20)29-31-27/h2-15,18H,16-17H2,1H3/b4-2+,5-3+,21-6+,22-7+
• InChI Key： CQKOEPBDZWNFFC-SEAHDFQGSA-N
• SMILES： O=C1/C(=C/C=C/C2C=CC(=CC=2)N=[N+]=[N-])/CC(C)C/C/1=C\C=C\C1C=CC(=CC=1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 422.18576
• Monoisotopic Mass: 422.18550935g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 802
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 45.8Ų

Experimental Properties

• PSA: 114.59